Basic copper sulfate

Specification

• CAS No.: 1333-22-8
• Molecular Formula: Cu4H6O10S
• Molecular Weight: 452.3 g/mol
• IUPAC Name: tetracopper;hexahydroxide;sulfate
• Standard InChI: InChI=1S/4Cu.H2O4S.6H2O/c;;;;1-5(2,3)4;;;;;;/h;;;;(H2,1,2,3,4);6*1H2/q4*+2;;;;;;;/p-8
• Standard InChI Key: LITQZINTSYBKIU-UHFFFAOYSA-F
• SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-]S(=O)(=O)[O-].[Cu+2].[Cu+2].[Cu+2].[Cu+2]
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-]S(=O)(=O)[O-].[Cu+2].[Cu+2].[Cu+2].[Cu+2]

Introduction

Chemical Composition and Structure

Basic copper sulfate represents a family of compounds with varying degrees of basicity. While regular copper(II) sulfate has the formula CuSO₄, basic copper sulfate incorporates hydroxide groups and can be represented by several formulas depending on its exact composition.

Chemical Formulas and Nomenclature

The most common formulation of basic copper sulfate is Cu₄(OH)₆(SO₄), which can also be written as 3Cu(OH)₂·CuSO₄. Other structural representations include:

• Cu₂H₄O₆S (simplified molecular formula)

• CuSO₄·Cu(OH)₂·H₂O (hydrated form)
  The compound is registered under several CAS Registry Numbers, including:

• 1344-73-6 (primary)

• 1333-22-8 (alternative)

Alternative Names

Basic copper sulfate is known by several alternative names in scientific literature and commercial settings:

• Copper(II) hydroxide sulfate (IUPAC name)

• Tribasic copper sulfate

• Fixed copper

• Copper oxysulfate

• Tetracopper hexahydroxide sulfate

Crystal Structure

According to patent literature, basic copper sulfate crystals exhibit an orthorhombic crystal system with the following lattice constants:

• a = 6.03

• b = 10.80

• c = 13.90
  The compound has distinctive X-ray diffraction patterns with characteristic lattice spacings that differentiate it from other copper sulfate compounds such as brochantite-type basic copper sulfate.

Physical and Chemical Properties

Basic copper sulfate possesses several distinctive physical and chemical properties that influence its applications and handling requirements.

Physical Characteristics

Property	Value
Appearance	Fine blue-green powder
Melting Point	572 °C (decomposition)
Bulk Density	0.50 g/cm³
Specific Gravity	0.800-0.900
Copper Content	52-54.2% minimum
Molecular Weight	468.29 g/mol (for Cu₄(OH)₆(SO₄))

Solubility Properties

Basic copper sulfate differs significantly from regular copper sulfate pentahydrate in terms of solubility:

Compound	Water Solubility	Other Solvents
Basic copper sulfate	Insoluble	Soluble in acids
Copper sulfate pentahydrate	148 g/kg (0°C), 736 g/kg (100°C)	Various

Thermal Stability

Thermogravimetric analysis shows that basic copper sulfate undergoes dehydration at relatively low temperatures compared to brochantite-type basic copper sulfate, which demonstrates higher thermal stability.

Preparation Methods

Several methods have been developed for the synthesis of basic copper sulfate, with variations in reactants, conditions, and resulting product properties.

Reaction with Alkali Hydroxide and Phosphate

One established method involves the simultaneous addition of copper sulfate and alkali hydroxide solutions to a phosphate solution:

• Copper sulfate and alkali hydroxide solutions are added simultaneously to a phosphate solution

• The reaction is optimally carried out at room temperature (15-30°C)

• The molar ratio of CuSO₄:NaOH:Na₃PO₄ is optimally 1:1.5:0.01-0.05

• The resulting product precipitates as a crystalline powder
  This method is reported to produce basic copper sulfate with stronger fungicidal properties than other forms.

Urea-Based Synthesis

Another method utilizes urea as a reactant:

• Copper sulfate and urea are dissolved in deionized water

• The solutions are mixed in a volume ratio of 1:1-1.2

• The mixture is sealed and heated for 4-24 hours

• The resulting solution is cooled, filtered, and the basic copper sulfate crystals are collected

Direct Synthesis from Copper Metal

Basic copper sulfate can also be synthesized directly from copper metal:

• Copper metal (wire or pipes) is treated with sulfuric acid

• An oxidant such as hydrogen peroxide or nitric acid is required

• The reaction produces copper sulfate, which can be further processed to basic copper sulfate26
  This approach is less common for commercial production due to efficiency considerations.

Applications and Uses

Basic copper sulfate has several important applications, primarily in agriculture but also in other industries.

Agricultural Applications

The most significant use of basic copper sulfate is as a fungicide in agriculture:

• It demonstrates strong fungicidal action against various microorganisms causing plant diseases

• Patent literature indicates it has superior fungicidal properties compared to traditional basic copper sulfates

• It serves as an alternative to Bordeaux mixture in agricultural applications

• Its insolubility in water provides slow-release characteristics beneficial for long-term protection

Comparative Efficacy

Research indicates that the novel basic copper sulfate synthesized using phosphate has enhanced fungicidal properties compared to traditional formulations. This improved efficacy is attributed to its unique crystal structure and composition.